![molecular formula C15H21NO6S B2515839 N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-methylbenzamide CAS No. 380177-50-4](/img/structure/B2515839.png)
N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-methylbenzamide” is a complex organic molecule. It contains a tetrahydrothiophene ring, which is a five-membered ring containing four carbon atoms and one sulfur atom. The ring is substituted with a dioxido group, indicating the presence of two oxygen atoms .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. Unfortunately, without specific information, it’s difficult to provide a detailed analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Without more information, it’s difficult to provide a detailed analysis .Mechanism of Action
Target of Action
The primary target of N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-methylbenzamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .
Mode of Action
this compound acts as an activator of GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in cell excitability .
Biochemical Pathways
The activation of GIRK channels by this compound affects the GPCR signaling pathways . These pathways play a crucial role in various physiological processes, including pain perception, epilepsy, reward/addiction, and anxiety .
Pharmacokinetics
The pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME), have been evaluated in tier 1 DMPK assays . The compound has shown improved metabolic stability over the prototypical urea-based compounds .
Result of Action
The activation of GIRK channels by this compound leads to changes in cell excitability . This can have various molecular and cellular effects, depending on the specific physiological context.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-methylbenzamide in lab experiments is its potent hallucinogenic effects, which can provide researchers with insights into the neural mechanisms underlying perception, mood, and thought. However, this compound also has limitations, including the potential for adverse effects on study participants and the need for specialized knowledge and equipment to synthesize and administer the compound.
Future Directions
There are several future directions for research on N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-methylbenzamide and other psychedelics. One area of focus is the potential therapeutic applications of these compounds, particularly in the treatment of mental health disorders such as depression, anxiety, and PTSD. Another area of interest is the development of new compounds that can selectively target specific serotonin receptors in the brain, which may have fewer side effects than existing psychedelics. Finally, there is a need for further research on the long-term effects of psychedelic use, particularly in terms of potential risks and benefits.
Synthesis Methods
The synthesis of N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-methylbenzamide involves several steps, including the reaction of 3,4,5-trimethoxybenzaldehyde with methylamine to form N-methyl-3,4,5-trimethoxybenzylamine. This intermediate is then reacted with 3,4-methylenedioxyphenylacetone to form this compound. The synthesis of this compound is a complex process that requires specialized knowledge and equipment.
Scientific Research Applications
N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-methylbenzamide has been used extensively in scientific research to study the effects of psychedelics on the brain and behavior. It has been shown to have potent hallucinogenic effects that can induce profound changes in perception, mood, and thought. This compound has been used in studies investigating the neural mechanisms underlying the effects of psychedelics, as well as their potential therapeutic applications.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-methylbenzamide has been identified as a G protein-gated inwardly-rectifying potassium (GIRK) channel activator . It interacts with GIRK channels, which are key effectors in GPCR signaling pathways that modulate excitability in cells .
Cellular Effects
The compound’s activation of GIRK channels influences cell function by modulating excitability. This can impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with GIRK channels, leading to their activation .
properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-3,4,5-trimethoxy-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO6S/c1-16(11-5-6-23(18,19)9-11)15(17)10-7-12(20-2)14(22-4)13(8-10)21-3/h7-8,11H,5-6,9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDDAFHSIKSUGGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCS(=O)(=O)C1)C(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.